Cas no 98589-45-8 (2-(1,3-benzothiazol-6-yl)acetic Acid)

2-(1,3-benzothiazol-6-yl)acetic Acid structure

98589-45-8 structure

Product Name:2-(1,3-benzothiazol-6-yl)acetic Acid

CAS No:98589-45-8

MF:C₉H₇NO₂S

MW:193.222380876541

CID:801952

PubChem ID:22038417

Update Time:2025-04-19

2-(1,3-benzothiazol-6-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 6-Benzothiazoleaceticacid
- 2-(1,3-benzothiazol-6-yl)acetic acid
- 6-Benzothiazoleaceticacid(6CI,9CI)
- 2-(1,3-benzothiazol-6-yl)acetic Acid
- Inchi： 1S/C9H7NO2S/c11-9(12)4-6-1-2-7-8(3-6)13-5-10-7/h1-3,5H,4H2,(H,11,12)
- InChI Key： OAYOVBXHLNEPOD-UHFFFAOYSA-N
- SMILES： S1C=NC2=CC=C(CC(=O)O)C=C12

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

2-(1,3-benzothiazol-6-yl)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B411953-5mg	2-(1,3-benzothiazol-6-yl)acetic Acid	98589-45-8		5mg	$ 70.00	2022-06-07
TRC	B411953-10mg	2-(1,3-benzothiazol-6-yl)acetic Acid	98589-45-8		10mg	$ 95.00	2022-06-07
TRC	B411953-50mg	2-(1,3-benzothiazol-6-yl)acetic Acid	98589-45-8		50mg	$ 365.00	2022-06-07
Chemenu	CM531213-1g	2-(Benzo[d]thiazol-6-yl)aceticacid	98589-45-8	97%	1g	$***	2023-05-29
ChemScence	CS-0022687-100mg	Benzothiazol-6-ylacetic acid	98589-45-8	95.44%	100mg	$250.0	2022-04-26
ChemScence	CS-0022687-250mg	Benzothiazol-6-ylacetic acid	98589-45-8	95.44%	250mg	$420.0	2022-04-26
ChemScence	CS-0022687-1g	Benzothiazol-6-ylacetic acid	98589-45-8	95.44%	1g	$850.0	2022-04-26
Enamine	EN300-173015-0.05g	2-(1,3-benzothiazol-6-yl)acetic acid	98589-45-8	95%	0.05g	$218.0	2023-09-20
Enamine	EN300-173015-0.1g	2-(1,3-benzothiazol-6-yl)acetic acid	98589-45-8	95%	0.1g	$326.0	2023-09-20
Enamine	EN300-173015-0.25g	2-(1,3-benzothiazol-6-yl)acetic acid	98589-45-8	95%	0.25g	$466.0	2023-09-20

2-(1,3-benzothiazol-6-yl)acetic Acid Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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